Cas no 1563529-32-7 (2-(2-bromopyrimidin-4-yl)propan-2-amine)

• Product Name: 2-(2-bromopyrimidin-4-yl)propan-2-amine
• CAS No: 1563529-32-7
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 5296391
• Update Time: 2026-03-10

2-(2-bromopyrimidin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-Aminopropan-2-yl)pyrimidine
• 4-Pyrimidinemethanamine, 2-bromo-α,α-dimethyl-
• 2-(2-bromopyrimidin-4-yl)propan-2-amine

• Inchi： 1S/C7H10BrN3/c1-7(2,9)5-3-4-10-6(8)11-5/h3-4H,9H2,1-2H3
• InChI Key： XAKLZNGUUWBINA-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Br)N=1)(N)(C)C

Additional information on 2-(2-bromopyrimidin-4-yl)propan-2-amine

Introduction to 2-(2-Bromopyrimidin-4-Yl)Propan-2-Amine (CAS No. 1563529-32-7)

2-(2-Bromopyrimidin-4-Yl)Propan-2-Amine, also known by its CAS number 1563529-32-7, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bromopyrimidine derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility. The molecule consists of a pyrimidine ring substituted with a bromine atom at position 2 and a propanamine group at position 4, creating a unique structure that facilitates various chemical reactions and interactions.

The synthesis of 1563529-32-7 involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Researchers have explored multiple pathways to optimize the yield and purity of this compound, leveraging modern catalytic systems and reaction conditions. The compound's stability under various conditions has been extensively studied, making it suitable for applications in both academic research and industrial settings.

Recent studies have highlighted the potential of 1563529-32-7 in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules has opened new avenues in drug discovery. For instance, derivatives of this compound have shown promising results in antitumor activity, suggesting its role in the development of novel anticancer agents. Additionally, its structural flexibility allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications.

In terms of chemical properties, 1563529-32-7 exhibits a high degree of solubility in organic solvents, which is advantageous for its use in solution-based reactions. Its thermal stability has also been evaluated, making it suitable for high-throughput screening processes. The compound's spectral data, including UV-vis and NMR spectra, have been thoroughly documented, providing valuable insights into its electronic structure and molecular interactions.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have been employed to study its electronic properties, while molecular docking studies have provided insights into its binding affinities with various biological targets. These computational approaches have significantly accelerated the discovery process, enabling researchers to predict the compound's behavior before experimental validation.

In conclusion, 1563529-32-7, or 2-(2-Bromopyrimidin-4-Yl)Propan-2-Amine, represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique structure, coupled with advanced synthetic and analytical techniques, positions it as a key player in the development of innovative solutions across multiple disciplines. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.